2-(3-((2,6-dimethylpyrimidin-4-yl)oxy)piperidine-1-carbonyl)-4H-chromen-4-one

• IUPAC Name: 2-[3-(2,6-dimethylpyrimidin-4-yl)oxypiperidine-1-carbonyl]chromen-4-one
• InChI: InChI=1S/C21H21N3O4/c1-13-10-20(23-14(2)22-13)27-15-6-5-9-24(12-15)21(26)19-11-17(25)16-7-3-4-8-18(16)28-19/h3-4,7-8,10-11,15H,5-6,9,12H2,1-2H3
• InChI Key: UEMSTRQGEUVOKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)OC2CCCN(C2)C(=O)C3=CC(=O)C4=CC=CC=C4O3
• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol

Description

2-(3-((2,6-dimethylpyrimidin-4-yl)oxy)piperidine-1-carbonyl)-4H-chromen-4-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is also known as DPCPX and is a selective antagonist of adenosine A1 receptors.

Scientific Research Applications

Anticancer Properties

The compound has been investigated for its potential anticancer properties. In one study, various chromene compounds, including derivatives similar to the one , were synthesized and evaluated against human breast cancer cell lines. Certain compounds demonstrated significant anti-proliferative activities, suggesting the potential of this chemical structure in cancer therapy (Parveen, Ahmed, Idrees, Khan, & Hassan, 2017). Another research highlighted the synthesis of chromene derivatives that showed cytotoxic activities against multiple human tumor cell lines, indicating the compound's relevance in developing anticancer drugs (Vosooghi et al., 2010).

Antimicrobial Activity

Chromene derivatives, related to the compound , have been synthesized and evaluated for their antimicrobial activities. One study reported the synthesis of chromeno[2,3-d]pyrimidine derivatives that exhibited potential antimicrobial effects, suggesting the application of such compounds in combating microbial infections (Rai et al., 2010).

Analgesic Properties

Research into chromene compounds has also explored their analgesic properties. A study synthesized a series of chromene derivatives and evaluated them for in vivo analgesic activity, finding significant activity in some compounds. This suggests the potential use of such chemical structures in pain management (Chaudhary et al., 2012).

Antioxidant Activity

Some studies have investigated the antioxidant properties of chromene derivatives. For instance, novel substituted 2-oxo-2H-chromenylpyrazolecarboxylates were synthesized and displayed varying degrees of antioxidant activities, indicating the potential of these compounds in oxidative stress-related therapies (Kumar et al., 2013).